5-Oxo-5,6-dihydroimidazo[1,2-c]pyrimidine-2-carboxylic acid

• Molecular Formula: C7H5N3O3
• Molecular Weight: 179.13 g/mol
• IUPAC Name: 5-oxo-6H-imidazo[1,2-c]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C7H5N3O3/c11-6(12)4-3-10-5(9-4)1-2-8-7(10)13/h1-3H,(H,8,13)(H,11,12)
• InChI Key: UXVAOQOUWHBNPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)N2C1=NC(=C2)C(=O)O

Description

5-Oxo-5,6-dihydroimidazo[1,2-c]pyrimidine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H5N3O3 and its molecular weight is 179.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 5-oxo-5,6-dihydroimidazo[1,2-c]pyrimidine-2-carboxylate (2.510 mmol, 0.52 g) was suspended in ethanol (20 ml). Cesium carbonate (5.02 mmol, 1.635 g) dissolved in water (4 ml) was added and the resulting mixture was stirred at RT for 3.5 h after which the mixture was refluxed for 8 h. The ethanol was evaporated, and the residue was diluted with water. The pH was adjusted to 4 with 1 M HCl and the solvent was evaporated. The residue was purified by trituration from DMF. 0.137 g of the title compound was obtained. 1H-NMR (400 MHz, CDCl3): δ 7.17-7.31 (m, 2H), 7.86-7.99 (m, 1H).